2-[(2S,6S)-4-(9H-Fluoren-9-ylmethoxycarbonyl)-6-(hydroxymethyl)morpholin-2-yl]acetic acid

• IUPAC Name: 2-[(2S,6S)-4-(9H-fluoren-9-ylmethoxycarbonyl)-6-(hydroxymethyl)morpholin-2-yl]acetic acid
• InChI: InChI=1S/C22H23NO6/c24-12-15-11-23(10-14(29-15)9-21(25)26)22(27)28-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20,24H,9-13H2,(H,25,26)/t14-,15-/m0/s1
• InChI Key: AJEMRXYATKJGCF-GJZGRUSLSA-N
• Canonical SMILES: C1C(OC(CN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)CO)CC(=O)O
• Isomeric SMILES: C1[C@@H](O[C@@H](CN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)CO)CC(=O)O
• Molecular Formula: C22H23NO6
• Molecular Weight: 397.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a fluorenylmethyloxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis as a protecting group for the amino group. The compound also contains a morpholine ring, which is a common motif in medicinal chemistry.

Scientific Research Applications

Fluorescent Labeling and Biomedical Analysis

• Fluorescent Labeling Reagent : A study by Hirano et al. (2004) introduced a novel stable fluorophore, 6-methoxy-4-quinolone, derived from 5-methoxyindole-3-acetic acid, for its application as a fluorescent labeling reagent. This compound exhibits strong fluorescence across a wide pH range in aqueous media, demonstrating utility in biomedical analysis through the determination of carboxylic acids (Hirano et al., 2004).

Hydrogen Bonding and Structural Analysis

• Hydrogen Bonding in Salts : The morpholinium salts of various phenoxyacetic acid analogues have been studied by Smith and Lynch (2015), revealing insights into hydrogen-bonded chain polymers and cyclic heterotetramers (Smith & Lynch, 2015).

Synthesis and Chemical Reactivity

• Synthesis of Chroman-2-ols and Benzo Analogs : Research by Semenova et al. (2020) on the action of acetic acid on 2-morpholinochromanes led to the synthesis of chroman-2-ols, which further react with N-nucleophiles to yield various derivatives. This work demonstrates the compound's reactivity and potential in synthesizing complex organic structures (Semenova et al., 2020).

Protective Groups in Synthesis

• Hydroxy-group Protection : The fluoren-9-ylmethoxycarbonyl (Fmoc) group, used widely in peptide synthesis for protecting hydroxy-groups, can be conveniently removed without affecting other sensitive groups. This application is crucial in the synthesis of complex molecules, such as oligopeptides and nucleic acid fragments (Gioeli & Chattopadhyaya, 1982).